Cas no 14746-52-2 (Benzeneethanaminium,b-hydroxy-N,N,N-trimethyl-, iodide (1:1))
14746-52-2 structure
Product Name:Benzeneethanaminium,b-hydroxy-N,N,N-trimethyl-, iodide (1:1)
CAS No:14746-52-2
MF:C11H18INO
MW:307.17119550705
CID:235108
PubChem ID:177460
Update Time:2025-04-19
Benzeneethanaminium,b-hydroxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanaminium,b-hydroxy-N,N,N-trimethyl-, iodide (1:1)
- (2-hydroxy-2-phenylethyl)-trimethylazanium,iodide
- (2-hydroxy-2-phenylethyl)trimethylammonium iodide
- (2-Hydroxy-2-phenylethyl)trimethylazanium iodide
- 1-Phenyl-2-dimethylamino-aethanol-methojodid
- AC1L42RC
- NSC173150
- NSC-173150
- NSC 173150
- 14746-52-2
-
- Inchi: 1S/C11H18NO.HI/c1-12(2,3)9-11(13)10-7-5-4-6-8-10;/h4-8,11,13H,9H2,1-3H3;1H/q+1;/p-1
- InChI Key: ONSCIMAXXSXCND-UHFFFAOYSA-M
- SMILES: [I-].OC(C1C=CC=CC=1)C[N+](C)(C)C
Computed Properties
- Exact Mass: 288.902
- Monoisotopic Mass: 307.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 19.9
- LogP: -1.56980
Benzeneethanaminium,b-hydroxy-N,N,N-trimethyl-, iodide (1:1) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
14746-52-2 (Benzeneethanaminium,b-hydroxy-N,N,N-trimethyl-, iodide (1:1)) Related Products
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